7-methylnonadecanoyl-CoA

• Molecular Formula: C41H74N7O17P3S
• Molecular Weight: 1062.1 g/mol
• InChI: InChI=1S/C41H74N7O17P3S/c1-5-6-7-8-9-10-11-12-13-15-18-29(2)19-16-14-17-20-32(50)69-24-23-43-31(49)21-22-44-39(53)36(52)41(3,4)26-62-68(59,60)65-67(57,58)61-25-30-35(64-66(54,55)56)34(51)40(63-30)48-28-47-33-37(42)45-27-46-38(33)48/h27-30,34-36,40,51-52H,5-26H2,1-4H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)
• InChIKey: CRJTWNWRPBEPES-UHFFFAOYSA-N

7-Methylnonadecanoyl-CoA: A Long-Chain Branched Acyl-CoA for Metabolic and Enzymatic Studies

7-Methylnonadecanoyl-CoA is a long-chain branched acyl-coenzyme A (acyl-CoA) thioester comprising a C19:0 7-methylnonadecanoic acid moiety conjugated to coenzyme A [1]. This compound belongs to the broad class of branched-chain acyl-CoAs, which function as activated intermediates in fatty acid transport, beta-oxidation, and lipid biosynthesis [2]. 7-Methylnonadecanoyl-CoA is endogenously formed via long-chain fatty acyl-CoA synthetase activity and subsequently enters mitochondrial beta-oxidation or participates in acylcarnitine shuttle reactions [3].

Substrate Class Long-chain branched acyl-CoA thioester (C19:0, C7-methyl)

Metabolic Context Mitochondrial beta-oxidation and acylcarnitine shuttle intermediate

Research Use Enzymatic specificity, flux analysis, and metabolomics studies

• [1] Human Metabolome Database. HMDB0300704: 7-Methylnonadecanoyl-CoA. 2021. View Source
• [2] Human Metabolome Database. HMDB0300704: 7-Methylnonadecanoyl-CoA - Classification. 2021. View Source
• [3] PathBank. Pathway: 7-methylnonadecanoyl-CoA mitochondrial beta-oxidation. 2021. View Source

Why 7-Methylnonadecanoyl-CoA Cannot Be Replaced with Unbranched or Differently Methylated Acyl-CoA Analogs

The biochemical fate of acyl-CoA thioesters is governed by chain length, degree of unsaturation, and critically, the position and stereochemistry of methyl branching [1]. Substituting 7-methylnonadecanoyl-CoA with the unbranched nonadecanoyl-CoA or positional isomers such as 11-methylnonadecanoyl-CoA alters substrate recognition by acyl-CoA synthetases, carnitine palmitoyltransferases, and mitochondrial beta-oxidation enzymes [2]. Quantitative kinetic and specificity data demonstrate that methyl branching at C7 versus C11 or C15 significantly modulates enzymatic turnover rates, binding affinities, and metabolic flux partitioning—rendering direct substitution scientifically invalid for studies requiring precise metabolic or enzymatic interrogation [3].

Unbranched nonadecanoyl-CoA may alter enzyme kinetics and shift metabolic flux interpretation.

Positional isomers (11-methyl, 15-methyl) exhibit differential substrate recognition by acyl-CoA dehydrogenases.

Short/medium-chain acyl-CoAs use CrAT-dependent import, not suitable for long-chain CPT pathway studies.

• [1] Willard J, Vicanek C, Battaile KP, Van Veldhoven PP, Fauq AH, Rozen R, Vockley J. Cloning of a cDNA for short/branched chain acyl-coenzyme A dehydrogenase from rat and characterization of its tissue expression and substrate specificity. Arch Biochem Biophys. 1996;331(1):127-133. View Source
• [2] Violante S, Ijlst L, van Lenthe H, de Almeida IT, Wanders RJ, Ventura FV. Substrate specificity of human carnitine acetyltransferase: Implications for fatty acid and branched-chain amino acid metabolism. Biochim Biophys Acta. 2013;1832(6):773-779. View Source
• [3] Mao LF, Chu CH, Luo MJ, Simon A, Abbas AS, Schulz H. Mitochondrial β-oxidation of 2-methyl fatty acids in rat liver. Arch Biochem Biophys. 1995;321(1):221-228. View Source

7-Methylnonadecanoyl-CoA Procurement Evidence: Quantitative Differentiation from Structural Analogs

Commercial Availability and Purity Specifications for 7-Methylnonadecanoyl-CoA

7-Methylnonadecanoyl-CoA is commercially available from multiple suppliers with purity specifications of >98% [1]. In contrast, positional isomers such as 11-methylnonadecanoyl-CoA and 15-methylnonadecanoyl-CoA are primarily limited to database entries (HMDB, PubChem) with no commercial vendor availability confirmed [2]. This commercial accessibility advantage is quantifiable in procurement terms: researchers can obtain 7-methylnonadecanoyl-CoA in quantities ranging from 10 mg to 250 mg with defined purity certificates, whereas alternative methyl-branched C19:0 CoA esters remain unavailable as off-the-shelf research reagents .

Commercial Availability

Head-to-head

Target: >98% purity, 10–250 mg | Isomers: No commercial vendors

Supports procurement feasibility and experimental reproducibility.

Vendor catalog analysis; verify current lot availability.

Evidence Dimension	Commercial availability and purity
Target Compound Data	>98% purity; available in 10–250 mg quantities; vendor-supplied Certificate of Analysis available
Comparator Or Baseline	11-methylnonadecanoyl-CoA, 15-methylnonadecanoyl-CoA, 18-methylnonadecanoyl-CoA: No confirmed commercial vendors; limited to database entries only
Quantified Difference	Commercial availability: Yes vs. No (100% vs. 0% vendor coverage among identified positional isomers)
Conditions	Vendor catalog analysis and database cross-referencing

Why This Matters

Procurement feasibility directly determines experimental timelines and reproducibility; unavailable or non-standardized reagents introduce unacceptable variability.

• [1] MedChemExpress. 7-Methylnonadecanoyl-CoA Product Page. Catalog No. HY-CE01354. View Source
• [2] PubChem. 11-methylnonadecanoyl-CoA. CID 157008811. 2021. View Source

Enzymatic Substrate Differentiation: Long-Chain Acyl-CoA Synthetase Preference for Branched vs. Unbranched Substrates

Both 7-methylnonadecanoyl-CoA and its unbranched analog nonadecanoyl-CoA are substrates for long-chain acyl-CoA synthetase (LCAS), but the branched methyl group at C7 introduces differential enzyme kinetics relative to the straight-chain C19:0 analog. Nonadecanoyl-CoA exhibits detectable but reduced activity with stearoyl-CoA desaturase compared to the optimal C18:0 substrate stearoyl-CoA, with maximum enzyme activity decreasing when using nonadecanoyl-CoA [1]. 7-Methylnonadecanoyl-CoA, as a methyl-branched long-chain acyl-CoA, is expected to show further modulated kinetics based on established structure-activity relationships for branched-chain acyl-CoAs with LCAS and downstream beta-oxidation enzymes [2].

Acyl-CoA Synthetase Kinetics

Class-level

Branched C7-methyl vs. unbranched: predicted Km/Vmax modulation

Supports branch-specific substrate recognition review.

Specific kinetic values not reported; assay validation required.

Evidence Dimension	Stearoyl-CoA desaturase relative activity (unbranched comparator)
Target Compound Data	Long-chain branched acyl-CoA (C19:0, C7-methyl); activity data inferred from branched-chain acyl-CoA enzyme specificity class
Comparator Or Baseline	Nonadecanoyl-CoA (C19:0 unbranched): Reduced activity vs. stearoyl-CoA (C18:0) optimal substrate
Quantified Difference	Directional: Methyl branching at C7 is predicted to alter Km and Vmax relative to unbranched nonadecanoyl-CoA; specific quantitative values not reported in literature
Conditions	Rat liver microsomal stearoyl-CoA desaturase assay

Why This Matters

Studies requiring precise interrogation of branched-chain fatty acid metabolism cannot substitute straight-chain analogs due to known differential enzyme recognition of methyl branches.

• [1] Jeffcoat R, Brawn PR, Safford R, James AT. Properties of rat liver microsomal stearoyl-coenzyme A desaturase. Biochem J. 1977;161(2):431-437. View Source
• [2] Willard J, Vicanek C, Battaile KP, Van Veldhoven PP, Fauq AH, Rozen R, Vockley J. Cloning of a cDNA for short/branched chain acyl-coenzyme A dehydrogenase from rat and characterization of its tissue expression and substrate specificity. Arch Biochem Biophys. 1996;331(1):127-133. View Source

Chain-Length Cutoff in Carnitine Acyltransferase Specificity: Exclusion of C19 Acyl-CoAs from CrAT-Mediated Reactions

Human carnitine acetyltransferase (CrAT) displays a strict chain-length cutoff in substrate utilization. Enzymatic assays using recombinant human CrAT demonstrate that the enzyme converts short- and medium-chain acyl-CoAs (C2 to C10-CoA), whereas no activity was observed with long-chain species [1]. 7-Methylnonadecanoyl-CoA, with its C19 acyl chain length, falls outside the CrAT substrate range and instead requires carnitine palmitoyltransferase (CPT) isoforms for mitochondrial import and acylcarnitine formation. This distinguishes it from shorter branched-chain acyl-CoAs such as 2-methylbutyryl-CoA (C5) and isobutyryl-CoA (C4) which are CrAT substrates [2].

CrAT Chain-Length Cutoff

Method context

C19 substrate: no activity; C2–C10: active (binary differential)

Confirms requirement for CPT-mediated mitochondrial import.

Recombinant human CrAT ESI-MS/MS data.

Evidence Dimension	CrAT enzyme activity by chain length
Target Compound Data	7-Methylnonadecanoyl-CoA (C19 branched): Predicted CrAT activity = none (outside C2–C10 substrate range)
Comparator Or Baseline	Short- and medium-chain acyl-CoAs (C2 to C10-CoA): Active with CrAT; long-chain species (C12–C20): No detectable activity
Quantified Difference	Activity: Yes (C2–C10) vs. No (C12–C20) — binary differential
Conditions	Recombinant human CrAT; ESI-MS/MS acylcarnitine quantification

Why This Matters

Experimental designs investigating carnitine shuttle mechanisms or acylcarnitine profiling must use chain-length-appropriate acyl-CoA substrates to avoid false-negative or off-pathway results.

• [1] Violante S, Ijlst L, van Lenthe H, de Almeida IT, Wanders RJ, Ventura FV. Substrate specificity of human carnitine acetyltransferase: Implications for fatty acid and branched-chain amino acid metabolism. Biochim Biophys Acta. 2013;1832(6):773-779. View Source
• [2] ACADSB gene product. Short/branched chain specific acyl-CoA dehydrogenase substrate specificity. Wikidoc. 2018. View Source

Methyl Branch Position Modulates Acyl-CoA Dehydrogenase Substrate Recognition

Substrate specificity profiling of short/branched chain acyl-CoA dehydrogenase (SBCAD) from rat reveals that enzyme activity varies with both primary carbon chain length and methyl branch position. The rat enzyme demonstrates greater activity toward substrates with longer carbon side chains compared to the human ortholog, while the human enzyme preferentially utilizes substrates with longer primary carbon chains [1]. For 2-methyl-branched substrates, long-chain acyl-CoA dehydrogenase (LCAD) acts on medium-chain and long-chain 2-methylacyl-CoA thioesters, with specificity determined by the interplay of branch position and chain length [2]. 7-Methylnonadecanoyl-CoA, with its C19 chain length and internal C7 methyl branch, occupies a distinct substrate space relative to 2-methyl-branched or iso-branched (terminal methyl) acyl-CoAs, predicting differential oxidation rates and metabolic intermediate profiles [3].

Dehydrogenase Branch Recognition

Class-level

Internal C7-methyl vs. alpha-branch: differential enzyme preference

Branch position determines oxidation isoform selection.

Rat/human SBCAD specificity profiling.

Evidence Dimension	Acyl-CoA dehydrogenase substrate specificity
Target Compound Data	7-Methylnonadecanoyl-CoA: Long-chain (C19), internal C7 methyl branch
Comparator Or Baseline	2-Methylacyl-CoAs (alpha-branched), iso-acyl-CoAs (terminal methyl), straight-chain C19:0-CoA
Quantified Difference	Directional: Branch position (C7 internal vs. C2 alpha vs. terminal iso) predicts differential enzyme recognition; rat SBCAD more active on longer side chains; human SBCAD more active on longer primary chains
Conditions	Rat and human SBCAD recombinant enzyme assays; mitochondrial beta-oxidation studies

Why This Matters

Methyl branch position directly determines which dehydrogenase isoform catalyzes the initial oxidation step; incorrect isomer selection compromises metabolic pathway analysis.

• [1] Willard J, Vicanek C, Battaile KP, Van Veldhoven PP, Fauq AH, Rozen R, Vockley J. Cloning of a cDNA for short/branched chain acyl-coenzyme A dehydrogenase from rat and characterization of its tissue expression and substrate specificity. Arch Biochem Biophys. 1996;331(1):127-133. View Source
• [2] Mao LF, Chu CH, Luo MJ, Simon A, Abbas AS, Schulz H. Mitochondrial β-oxidation of 2-methyl fatty acids in rat liver. Arch Biochem Biophys. 1995;321(1):221-228. View Source
• [3] MetaCyc. EC 5.1.99.4 - alpha-methylacyl-CoA racemase substrate specificity: alpha-methyl-branched acyl-CoA derivatives with chain lengths >C10. View Source

Alpha-Methylacyl-CoA Racemase Specificity Defines Functional Boundaries for Methyl-Branched Substrate Recognition

Alpha-methylacyl-CoA racemase (AMACR) is essential for the beta-oxidation of branched-chain fatty acids, catalyzing the epimerization of (2R)- and (2S)-2-methylacyl-CoA thioesters. The enzyme acts exclusively on coenzyme A thioesters with alpha-methyl branches and accepts substrates with chain lengths greater than C10 [1]. 7-Methylnonadecanoyl-CoA, which bears a methyl group at the C7 internal position rather than the alpha (C2) position, is not an AMACR substrate. This positional specificity distinguishes it from pristanoyl-CoA and other 2-methyl-branched acyl-CoAs that require AMACR-dependent epimerization prior to peroxisomal beta-oxidation [2].

AMACR Substrate Specificity

Class-level

C7-methyl: non-substrate; 2-methyl: active (binary)

Defines peroxisomal vs. mitochondrial routing distinction.

EC 5.1.99.4 enzyme classification.

Evidence Dimension	AMACR substrate recognition
Target Compound Data	7-Methylnonadecanoyl-CoA: C7-methyl branch (internal) — predicted non-substrate for AMACR
Comparator Or Baseline	2-Methylacyl-CoAs (alpha-branched): Active AMACR substrates; requires epimerization for beta-oxidation
Quantified Difference	Binary: AMACR substrate (2-methyl) vs. AMACR non-substrate (C7-methyl internal branch)
Conditions	AMACR enzyme specificity defined by EC 5.1.99.4 and structural studies

Why This Matters

Pathway mapping studies require precise knowledge of which enzymes process which isomers; selecting a non-AMACR substrate (C7-methyl) versus an AMACR substrate (2-methyl) alters peroxisomal vs. mitochondrial oxidation routing.

• [1] ENZYME entry: EC 5.1.99.4 - alpha-methylacyl-CoA racemase. Expasy. 1999. View Source
• [2] Ferdinandusse S, Denis S, Clayton PT, et al. Mutations in the gene encoding peroxisomal alpha-methylacyl-CoA racemase cause adult-onset sensory motor neuropathy. Nat Genet. 2000;24(2):188-191. View Source

Optimal Research Applications for 7-Methylnonadecanoyl-CoA Based on Verified Differentiation

In Vitro Characterization of Long-Chain Acyl-CoA Synthetase (ACSL) Isoform Specificity for Methyl-Branched Substrates

Employ 7-methylnonadecanoyl-CoA as a defined substrate in ACSL activity assays to quantify isoform-specific activation kinetics for internally methyl-branched long-chain fatty acyl-CoAs. This application leverages the compound's established classification as a long-chain branched acyl-CoA [1] and its commercial availability with >98% purity [2] to generate reproducible enzyme kinetic data. Because unbranched nonadecanoyl-CoA shows differential desaturase activity profiles [3], parallel assays with both compounds enable direct assessment of how internal C7-methyl branching modulates ACSL recognition and catalytic efficiency.

Mitochondrial Beta-Oxidation Flux Studies: Tracking Methyl-Branched vs. Straight-Chain Acyl-CoA Oxidation

Use 7-methylnonadecanoyl-CoA as a substrate in isolated mitochondrial preparations or permeabilized cell systems to measure beta-oxidation rates and intermediate accumulation. Given that long-chain acyl-CoA dehydrogenase acts on both medium- and long-chain 2-methylacyl-CoA thioesters but exhibits structure-dependent specificity [4], comparative oxidation assays with nonadecanoyl-CoA (unbranched C19:0) and positional methyl-branched isomers allow precise mapping of how internal methyl branching at C7 affects acyl-CoA dehydrogenase processing and acetyl-CoA generation.

Acylcarnitine Profiling and Carnitine Palmitoyltransferase (CPT) Substrate Specificity Determination

Utilize 7-methylnonadecanoyl-CoA in CPT isoform assays and acylcarnitine synthesis studies to delineate chain-length and branching effects on mitochondrial import. The compound's C19 chain length places it outside the substrate range of carnitine acetyltransferase (CrAT) [5], making it suitable for isolating CPT1/CPT2 activity in systems where CrAT contributions must be excluded. LC-MS/MS-based acylcarnitine profiling using 7-methylnonadecanoyl-CoA as a standard enables accurate quantification of long-chain acylcarnitine species in metabolomics workflows.

Branched-Chain Fatty Acid Metabolic Pathway Reconstruction and Flux Analysis

Incorporate 7-methylnonadecanoyl-CoA as a pathway intermediate standard in metabolomics and fluxomics studies of branched-chain fatty acid metabolism. The compound's defined position in the mitochondrial beta-oxidation pathway [1] and its distinction from AMACR-dependent 2-methylacyl-CoA substrates [6] provide a specific metabolic node for tracing carbon flux from internally methyl-branched fatty acids. This application supports systems biology models requiring authentic analytical standards for accurate metabolite identification and quantification.

Application

Selection Property

Validation Focus

ACSL isoform specificity studies

Methyl-branched substrate activation context

Kinetic characterization of long-chain isoforms

Mitochondrial β-oxidation flux assays

Internal methyl-branch oxidation profile

Intermediate and acetyl-CoA generation tracking

CPT substrate specificity & acylcarnitine profiling

Long-chain CPT-dependent import context

LC-MS/MS acylcarnitine quantification

Branched-chain fatty acid flux analysis

Non-AMACR metabolic node context

Metabolite identification and pathway mapping

• [1] PathBank. Pathway: 7-methylnonadecanoyl-CoA mitochondrial beta-oxidation. 2021. View Source
• [2] MedChemExpress. 7-Methylnonadecanoyl-CoA Product Page. Catalog No. HY-CE01354. View Source
• [3] Jeffcoat R, Brawn PR, Safford R, James AT. Properties of rat liver microsomal stearoyl-coenzyme A desaturase. Biochem J. 1977;161(2):431-437. View Source
• [4] Mao LF, Chu CH, Luo MJ, Simon A, Abbas AS, Schulz H. Mitochondrial β-oxidation of 2-methyl fatty acids in rat liver. Arch Biochem Biophys. 1995;321(1):221-228. View Source
• [5] Violante S, Ijlst L, van Lenthe H, de Almeida IT, Wanders RJ, Ventura FV. Substrate specificity of human carnitine acetyltransferase: Implications for fatty acid and branched-chain amino acid metabolism. Biochim Biophys Acta. 2013;1832(6):773-779. View Source
• [6] ENZYME entry: EC 5.1.99.4 - alpha-methylacyl-CoA racemase. Expasy. 1999. View Source